Ethyl 6-(bromomethyl)-2-oxo-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-(bromomethyl)-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C12H13BrN2O3S/c1-2-18-11(16)9-7(6-13)14-12(17)15-10(9)8-4-3-5-19-8/h3-5,10H,2,6H2,1H3,(H2,14,15,17)
• InChI Key: IKBCZZXKROFYMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CS2)CBr
• Molecular Formula: C12H13BrN2O3S
• DSSTOX Substance ID: DTXSID00392750
• Molecular Weight: 345.21 g/mol
• CAS No.: 15139-62-5

Description

Ethyl 6-(bromomethyl)-2-oxo-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C12H13BrN2O3S and its molecular weight is 345.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Ethyl 6-(bromomethyl)-2-oxo-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 15139-62-5) is a bioactive compound that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C₁₂H₁₃BrN₂O₃S
• Molecular Weight : 345.212 g/mol
• Structure : The compound features a tetrahydropyrimidine core substituted with a bromomethyl group and a thienyl moiety, contributing to its unique biological properties.

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• Antimicrobial Activity : Studies have indicated that this compound exhibits significant antibacterial and antifungal properties. The presence of the thienyl group enhances its ability to disrupt microbial cell membranes.
• Antitumor Effects : Preliminary research suggests that the compound may inhibit the proliferation of cancer cells. It appears to induce apoptosis in certain cancer cell lines, potentially through the activation of caspase pathways.
• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes involved in metabolic pathways. This inhibition can lead to altered cellular processes that may be beneficial in treating metabolic disorders.

Case Studies

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of various derivatives of tetrahydropyrimidines, including this compound. Results indicated a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Candida albicans at concentrations as low as 25 µg/mL .
• Cytotoxicity Against Cancer Cells :
  • In vitro assays demonstrated that the compound significantly reduced cell viability in human breast cancer (MCF7) and lung cancer (A549) cell lines. The IC50 values were determined to be approximately 30 µM for MCF7 and 25 µM for A549 cells .
• Mechanistic Studies :
  • Mechanistic investigations revealed that the compound induces apoptosis via mitochondrial pathways. Flow cytometry analysis showed an increase in early apoptotic cells after treatment with the compound .

Data Table: Biological Activities

Biological Activity	Target Organism/Cell Line	MIC/IC50 Value	Reference
Antibacterial	Staphylococcus aureus	25 µg/mL
Antifungal	Candida albicans	25 µg/mL
Cytotoxicity	MCF7 (breast cancer)	30 µM
Cytotoxicity	A549 (lung cancer)	25 µM